Cas no 920527-53-3 (1-(4-Nitrobenzene-1-sulfonyl)-4-phenylpiperidin-4-ol)

• Product Name: 1-(4-Nitrobenzene-1-sulfonyl)-4-phenylpiperidin-4-ol
• CAS No: 920527-53-3
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 756004
• Update Time: 2023-08-03

1-(4-Nitrobenzene-1-sulfonyl)-4-phenylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-[(4-nitrophenyl)sulfonyl]-4-phenyl-
• 1-(4-nitrophenyl)sulfonyl-4-phenylpiperidin-4-ol
• 1-(4-Nitrobenzene-1-sulfonyl)-4-phenylpiperidin-4-ol

• Inchi： 1S/C17H18N2O5S/c20-17(14-4-2-1-3-5-14)10-12-18(13-11-17)25(23,24)16-8-6-15(7-9-16)19(21)22/h1-9,20H,10-13H2
• InChI Key： VHESMLHXIWMGTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C2C=CC=CC=2)(CC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 561
• Topological Polar Surface Area: 112